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For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromodifluoroacetic acid (CAS No. 354-08-5) is a valuable reagent in organic synthesis,
particularly for the introduction of the difluoromethyl (-CF2H) and gem-difluorocyclopropyl
moieties into organic molecules. These structural motifs are of significant interest in medicinal
chemistry and drug development due to their ability to modulate the physicochemical and
pharmacological properties of lead compounds, such as metabolic stability, lipophilicity, and
binding affinity. This technical guide provides an in-depth overview of the commercial suppliers,
pricing, and key synthetic applications of bromodifluoroacetic acid, with a focus on
experimental methodologies relevant to researchers in the field.

Commercial Suppliers and Pricing

Bromodifluoroacetic acid is readily available from a range of chemical suppliers. The purity
and price can vary between suppliers and are dependent on the quantity purchased. Below is a
summary of representative commercial suppliers and their listed prices. Please note that prices
are subject to change and may not include shipping and handling fees. It is recommended to
contact the suppliers directly for the most current pricing and availability.
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. Product ) . )
Supplier Purity Quantity Price (USD)
Number
Oakwood
] 024408 95% 19 $11.00
Chemical
59 $30.00
25¢ $90.00
100 g $270.00
Amerigo
o CBB1100386ATL  95% 10g $181.00
Scientific
50¢ inquire
Key Organics FS-4424 >05% 100 g £143.00
Santa Cruz o o
) sc-254497 >98% inquire inquire
Biotechnology
BOC Sciences 354-08-5 inquire inquire inquire

Synthetic Applications and Experimental Protocols

Bromodifluoroacetic acid and its derivatives, such as sodium bromodifluoroacetate and ethyl
bromodifluoroacetate, are versatile reagents for various fluorination reactions. The primary
applications involve the generation of difluorocarbene (:CF2) for subsequent reactions.

Gem-Difluorocyclopropanation of Alkenes

Bromodifluoroacetic acid, typically after conversion to its sodium salt (sodium
bromodifluoroacetate), serves as an efficient precursor for the generation of difluorocarbene,
which can then react with a wide range of alkenes to form gem-difluorocyclopropanes.[1] This
reaction is valuable for the synthesis of novel carbocyclic structures with potential applications
in drug discovery.

This protocol describes a general procedure for the gem-difluorocyclopropanation of an alkene
using sodium bromodifluoroacetate as the difluorocarbene source.
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Materials:

Alkene
Sodium bromodifluoroacetate (BrCF2CO2Na)
Anhydrous diglyme

Inert atmosphere (e.g., Argon or Nitrogen)

Procedure:

In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux
condenser, dissolve the alkene (1.0 equiv) in anhydrous diglyme under an inert atmosphere.

Add sodium bromodifluoroacetate (1.5 - 2.0 equiv) to the solution.

Heat the reaction mixture to the desired temperature (typically between 120-160 °C) and stir
vigorously. The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).

Upon completion, cool the reaction mixture to room temperature.

Quench the reaction by the slow addition of water.

Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).
Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.
Concentrate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel to afford the desired gem-
difluorocyclopropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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